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Compound of Interest

Compound Name: beta-D-Ribulofuranose

Cat. No.: B15182480 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This document provides essential safety information and detailed disposal

procedures for beta-D-Ribulofuranose, a key reagent in various biochemical and

pharmaceutical research applications.

Disclaimer: While a specific Safety Data Sheet (SDS) for beta-D-Ribulofuranose (CAS No.

131064-70-5) is not readily available in public databases, information from a closely related

compound, beta-D-Ribofuranose 1,2,3,5-tetraacetate, suggests that it is not classified as a

hazardous substance.[1][2][3] The following procedures are based on general guidelines for the

disposal of non-hazardous chemical waste and should be adapted to comply with all local,

state, and federal regulations.[4][5]
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Property Data Source

Physical State Crystalline Powder [1]

Color White to almost white [1]

Solubility

Information not available for

beta-D-Ribulofuranose. beta-

D-Ribofuranose 1,2,3,5-

tetraacetate is soluble in

chloroform and does not mix

well with water.

[5]

Stability

The related compound, beta-

D-Ribofuranose 1,2,3,5-

tetraacetate, is considered

stable.

[5]

Hazards

Not classified as hazardous.[1]

[2][3] However, as a

combustible solid, it may form

explosive dust mixtures in the

air.[5]

Experimental Protocols
Currently, no specific experimental protocols for the disposal of beta-D-Ribulofuranose were

identified in the provided search results. The disposal procedures outlined below are based on

established best practices for non-hazardous laboratory waste.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of beta-D-
Ribulofuranose.
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Start: beta-D-Ribulofuranose Waste

Is the waste contaminated
with hazardous material?

Dispose of as
Hazardous Waste

Yes

Treat as
Non-Hazardous Waste

No

End of Process

Is the waste in
liquid form?

Solid Waste Disposal

No

Aqueous Solution Disposal

Yes

Package in a sealed,
labeled container.

Consult local regulations
for drain disposal.

Dispose of in regular
laboratory trash.

Dilute with copious amounts
of water and flush down the drain.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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